Cas no 4370-83-6 (Propanamide,2-amino-N,3-dihydroxy-)

Propanamide,2-amino-N,3-dihydroxy- structure
4370-83-6 structure
Product Name:Propanamide,2-amino-N,3-dihydroxy-
CAS No:4370-83-6
MF:C3H8N2O3
MW:120.107220649719
CID:333007
PubChem ID:101173
Update Time:2025-04-19

Propanamide,2-amino-N,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-amino-N,3-dihydroxy-
    • 2-amino-N,3-dihydroxypropanamide
    • 4370-83-6
    • SCHEMBL2484491
    • Serine hydroxamate
    • (+-)-serine hydroxamate
    • CHEMBL568191
    • NSC517349
    • N-hydroxyserinamide
    • DL-Serine hydroxamate, seryl-tRNA synthetase inhibitor
    • DL-Serine hydroxamate
    • AMINO ACID HYDROXAMATES DL-SERINE HYDROXAMATE
    • NSC 517349
    • AKOS006375343
    • 55779-32-3
    • dl-serine hydroxa-mate
    • Propanamide, 2-amino-N,3-dihydroxy-, (A+/-)-
    • Propanamide, 2-amino-N,3-dihydroxy-
    • NSC-517349
    • DTXSID301301599
    • CHEBI:75494
    • CS-0142371
    • Q27145350
    • HY-131894
    • Inchi: 1S/C3H8N2O3/c4-2(1-6)3(7)5-8/h2,6,8H,1,4H2,(H,5,7)
    • InChI Key: LELJBJGDDGUFRP-UHFFFAOYSA-N
    • SMILES: OCC(C(NO)=O)N

Computed Properties

  • Exact Mass: 120.05354
  • Monoisotopic Mass: 120.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 95.6Ų

Experimental Properties

  • PSA: 95.58
  • LogP: -1.09740
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